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Compound of Interest

Compound Name: 3-Hydroxy-4-methoxybenzonitrile

Cat. No.: B193458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of 3-Hydroxy-4-methoxybenzonitrile (CAS 52805-46-6). The following procedural guidance is

designed to ensure a safe laboratory environment during its use as a key intermediate in

pharmaceutical synthesis and other research applications.[1][2]

Hazard Profile and Personal Protective Equipment (PPE)
3-Hydroxy-4-methoxybenzonitrile is a compound that requires careful handling due to its

potential health hazards. It may be harmful if swallowed, cause skin and eye irritation, and may

lead to respiratory irritation.[3][4] All handling should be performed in a well-ventilated area,

preferably within a certified chemical fume hood.[5]

Recommended Personal Protective Equipment:
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Protection Type Equipment Specification Purpose

Eye Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield is recommended when

there is a significant risk of

splashing.

Protects eyes from splashes

and airborne particles.

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber) inspected

prior to use. Use proper glove

removal technique to avoid

skin contact.

Prevents skin contact and

absorption.

Skin and Body Protection

A long-sleeved, buttoned lab

coat. For procedures with a

higher risk of splashes, a

chemically resistant apron over

the lab coat is advised.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood to avoid inhalation of

dust or vapors. If a fume hood

is not available, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates should be used.

Minimizes the risk of inhaling

the compound.

Quantitative Data Summary
The following table summarizes key physical and chemical properties for 3-Hydroxy-4-
methoxybenzonitrile.
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Property Value

Molecular Formula C₈H₇NO₂[6]

Molecular Weight 149.15 g/mol [7]

Appearance White to off-white crystalline powder[2]

Melting Point 116 - 118 °C[7]

Boiling Point ~300.8 °C at 760 mmHg[2]

Solubility

Low solubility in water. Soluble in common

organic solvents like ethanol, methanol, and

dichloromethane.[7]

Density ~1.24 g/cm³[2]

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[7]

Keep the container tightly sealed to prevent moisture absorption and degradation.[7]

Store separately from incompatible materials such as strong oxidizing agents and strong

bases.[3][7]

Handling and Experimental Protocol:

While specific experimental protocols are proprietary, the following general steps outline the

safe handling of 3-Hydroxy-4-methoxybenzonitrile in a laboratory setting:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within a chemical fume hood, ensuring it is clean and uncluttered. Have spill

containment materials readily available.
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Weighing and Transfer:

To minimize dust generation, handle the solid compound with care. Use a spatula for

transfers.

If possible, weigh the compound directly within the fume hood. If an external balance is

used, ensure it is in an enclosure with local exhaust ventilation.

Be mindful of static electricity which can cause the powder to disperse.

In-Experiment Use:

All procedures involving this compound should be carried out within a chemical fume

hood.

Use secondary containment, such as a tray, for all containers with the compound or its

solutions to prevent spills.[8]

If heating is necessary, use a controlled heating source like a heating mantle. Avoid open

flames.[8]

For centrifugation, use sealed tubes to prevent the formation of aerosols.[8]

Decontamination: After handling, thoroughly wash hands with soap and water.

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Spill Management:

Small Spills:

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep the absorbed material into a labeled, sealable container for hazardous

waste.
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Clean the spill area with soap and water.[8]

Large Spills:

Evacuate the area immediately.

Notify your institution's Environmental Health and Safety (EHS) department.

Prevent entry into the affected area.

Disposal Plan:

Waste Classification: 3-Hydroxy-4-methoxybenzonitrile and any contaminated materials

(e.g., gloves, absorbent materials, empty containers) should be treated as hazardous waste.

[8]

Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible

container.[8] Do not mix with other waste streams unless explicitly permitted by your

institution's EHS department.[8]

Disposal: Dispose of the hazardous waste through an approved waste disposal plant in

accordance with local, state, and federal regulations.[3][4]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[3][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing contaminated

clothing and shoes. If skin irritation occurs, seek

medical attention.[3]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. If eye irritation persists, seek medical

advice/attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Visualized Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of 3-
Hydroxy-4-methoxybenzonitrile from receipt to disposal.
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Safe Handling Workflow for 3-Hydroxy-4-methoxybenzonitrile

Start: Receive Chemical

Inspect Container for Damage

Store in Cool, Dry, Ventilated Area
Away from Incompatibles

No Damage

Large Spill Procedure:
- Evacuate

- Notify EHS

Damaged

Prepare for Handling:
- Don PPE

- Prepare Fume Hood

Handle Compound:
- Weighing
- Transfer

- In-Experiment Use

Spill Occurs?

Small Spill Procedure:
- Absorb

- Collect Waste
- Clean Area

Yes (Small) Yes (Large)

Decontaminate Workspace and Equipment

No

End of Process

Dispose of Waste:
- Collect in Labeled Container
- Treat as Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for handling 3-Hydroxy-4-methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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